Cas no 854355-54-7 (4-QUINOLINAMINE, 7-CHLORO-N-(2-PYRIDINYLMETHYL)-)

4-QUINOLINAMINE, 7-CHLORO-N-(2-PYRIDINYLMETHYL)- structure
854355-54-7 structure
Product Name:4-QUINOLINAMINE, 7-CHLORO-N-(2-PYRIDINYLMETHYL)-
CAS No:854355-54-7
MF:C15H12ClN3
MW:269.728881835938
CID:3313609
PubChem ID:4791782
Update Time:2025-04-21

4-QUINOLINAMINE, 7-CHLORO-N-(2-PYRIDINYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 4-QUINOLINAMINE, 7-CHLORO-N-(2-PYRIDINYLMETHYL)-
    • HY-155958
    • 854355-54-7
    • G66369
    • CS-0890607
    • SCHEMBL15452387
    • A-IN-9
    • AKOS008923172
    • 7-chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine
    • DA-62078
    • MLS001178012
    • Casein kinase 1
    • TCMDC-125103
    • SMR000589473
    • TS-09321
    • WAY-652509
    • CHEMBL530281
    • Casein kinase 1delta-IN-9
    • HMS2873A07
    • Z31215998
    • Inchi: 1S/C15H12ClN3/c16-11-4-5-13-14(6-8-18-15(13)9-11)19-10-12-3-1-2-7-17-12/h1-9H,10H2,(H,18,19)
    • InChI Key: XXWZFWUXSRUTRT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC=CC=2NCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 269.0719751g/mol
  • Monoisotopic Mass: 269.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.8Ų

4-QUINOLINAMINE, 7-CHLORO-N-(2-PYRIDINYLMETHYL)- Pricemore >>

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